1-[3-(4-Methoxyanilino)-3-oxopropyl]-4-piperidinecarboxamide

• Molecular Formula: C16H23N3O3
• Molecular Weight: 305.37 g/mol
• IUPAC Name: 1-[3-(4-methoxyanilino)-3-oxopropyl]piperidine-4-carboxamide
• InChI: InChI=1S/C16H23N3O3/c1-22-14-4-2-13(3-5-14)18-15(20)8-11-19-9-6-12(7-10-19)16(17)21/h2-5,12H,6-11H2,1H3,(H2,17,21)(H,18,20)
• InChI Key: QSUPHIRNRNPODM-UHFFFAOYSA-N
• SMILES: COC1=CC=C(C=C1)NC(=O)CCN2CCC(CC2)C(=O)N

Description

1-[3-(4-Methoxyanilino)-3-oxopropyl]-4-piperidinecarboxamide, also known as MAP-4, is a synthetic compound that has been studied for its potential use in scientific research. MAP-4 is a member of the piperidinecarboxamide family and is of interest due to its potential applications in the field of neuroscience.

Mechanism of Action

1-[3-(4-Methoxyanilino)-3-oxopropyl]-4-piperidinecarboxamide enhances NMDA receptor activity by binding to a specific site on the receptor called the glycine site. This binding increases the affinity of the receptor for glycine, which is an endogenous co-agonist of the receptor. The enhanced activity of the NMDA receptor may lead to increased synaptic plasticity and improved learning and memory.
Biochemical and Physiological Effects:
In addition to its effects on NMDA receptor activity, 1-[3-(4-Methoxyanilino)-3-oxopropyl]-4-piperidinecarboxamide has been shown to have other biochemical and physiological effects. It has been shown to increase the release of acetylcholine, which is a neurotransmitter involved in learning and memory. 1-[3-(4-Methoxyanilino)-3-oxopropyl]-4-piperidinecarboxamide has also been shown to increase the expression of brain-derived neurotrophic factor (BDNF), which is a protein involved in the growth and survival of neurons.

Advantages and Limitations for Lab Experiments

One advantage of using 1-[3-(4-Methoxyanilino)-3-oxopropyl]-4-piperidinecarboxamide in lab experiments is its specificity for the glycine site on the NMDA receptor. This specificity allows researchers to study the effects of enhanced NMDA receptor activity without affecting other neurotransmitter systems. However, one limitation of using 1-[3-(4-Methoxyanilino)-3-oxopropyl]-4-piperidinecarboxamide is its potential toxicity. High doses of 1-[3-(4-Methoxyanilino)-3-oxopropyl]-4-piperidinecarboxamide have been shown to be toxic to neurons in vitro, which may limit its use in certain experiments.

Future Directions

There are several future directions for research on 1-[3-(4-Methoxyanilino)-3-oxopropyl]-4-piperidinecarboxamide. One area of interest is its potential use in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease. 1-[3-(4-Methoxyanilino)-3-oxopropyl]-4-piperidinecarboxamide has been shown to increase the expression of BDNF, which may have neuroprotective effects. Another area of interest is its potential use in the treatment of psychiatric disorders such as depression and schizophrenia. 1-[3-(4-Methoxyanilino)-3-oxopropyl]-4-piperidinecarboxamide has been shown to enhance NMDA receptor activity, which may have implications for the treatment of these disorders. Finally, further research is needed to determine the optimal dosing and administration of 1-[3-(4-Methoxyanilino)-3-oxopropyl]-4-piperidinecarboxamide to maximize its potential benefits while minimizing its potential toxicity.

Synthesis Methods

The synthesis of 1-[3-(4-Methoxyanilino)-3-oxopropyl]-4-piperidinecarboxamide involves the condensation of 4-methoxyaniline with 3-acetylpropionic acid to form 3-(4-methoxyanilino)-3-oxopropionic acid. This intermediate is then coupled with piperidinecarboxylic acid to form 1-[3-(4-Methoxyanilino)-3-oxopropyl]-4-piperidinecarboxamide. The synthesis method has been optimized to produce high yields of 1-[3-(4-Methoxyanilino)-3-oxopropyl]-4-piperidinecarboxamide with high purity.

Scientific Research Applications

1-[3-(4-Methoxyanilino)-3-oxopropyl]-4-piperidinecarboxamide has been studied for its potential use in the field of neuroscience. Specifically, it has been investigated for its ability to modulate the activity of N-methyl-D-aspartate (NMDA) receptors. NMDA receptors are important for synaptic plasticity, which is the ability of neurons to change their strength and connectivity in response to experience. 1-[3-(4-Methoxyanilino)-3-oxopropyl]-4-piperidinecarboxamide has been shown to enhance NMDA receptor activity, which may have implications for learning and memory.